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Compound of Interest

Compound Name: CAY10444

Cat. No.: B1668646

Audience: Researchers, scientists, and drug development professionals.
Introduction:

CAY10444, also known as BML-241, is a potent and selective antagonist of the sphingosine-1-
phosphate receptor 3 (S1Ps).[1][2][3][4] It is a valuable tool for studying the physiological and
pathological roles of the S1Ps receptor, which is involved in various cellular processes,
including cell growth, migration, and inflammation.[2][5] CAY10444 has been shown to inhibit
S1P-induced calcium mobilization and the growth and migration of certain cell types.[2][5] This
document provides detailed protocols for the preparation of CAY10444 stock solutions using
dimethyl sulfoxide (DMSO) as the solvent, ensuring reproducible and reliable experimental
results.

Chemical and Physical Properties

A summary of the key quantitative data for CAY10444 is presented in the table below for easy
reference.
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Property

Value

Reference

Synonyms

BML-241, 2-undecyl-4R-

thiazolidinecarboxylic acid

[2]4]

Molecular Formula

C1sH29NO2S

[11(21[4]

287.46 g/mol (also cited as

Molecular Weight 1][2][4
I 287.5 g/mol) LIzl
Crystalline solid, White to off-
Appearance , [1]2][4]
white
Purity >98% [2][4]

Solubility in DMSO

10 mg/mL to 29 mg/mL (may

require warming)

[113][6]

ICso

11.6 pM for S1P-induced
calcium mobilization in CHO

cells expressing human S1Ps

[2]

Experimental Protocols
Materials and Equipment

o CAY10444 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes

o Calibrated analytical balance

e \ortex mixer

or vials

» Water bath or heat block (optional, for warming)

e Sonicator (optional)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.caymanchem.com/product/10005033/cay10444
https://www.bioscience.co.uk/product~89819
https://www.medchemexpress.com/cay10444.html
https://www.caymanchem.com/product/10005033/cay10444
https://www.bioscience.co.uk/product~89819
https://www.medchemexpress.com/cay10444.html
https://www.caymanchem.com/product/10005033/cay10444
https://www.bioscience.co.uk/product~89819
https://www.medchemexpress.com/cay10444.html
https://www.caymanchem.com/product/10005033/cay10444
https://www.bioscience.co.uk/product~89819
https://www.caymanchem.com/product/10005033/cay10444
https://www.bioscience.co.uk/product~89819
https://www.medchemexpress.com/cay10444.html
https://www.selleckchem.com/products/cay10444.html
http://file.medchemexpress.com/batch_PDF/HY-119401/CAY10444-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/10005033/cay10444
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Safety Precautions

o CAY10444 is for research use only and not for human or veterinary use.[4]
e Handle the compound in a well-ventilated area or a chemical fume hood.
e Wear appropriate PPE to avoid skin and eye contact.

o Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Preparation of a 10 mM CAY10444 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments.

Step-by-Step Procedure:

Equilibrate CAY10444: Allow the vial of CAY10444 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

o Weigh CAY10444: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of CAY10444 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 2.875 mg of CAY10444 (Molecular Weight = 287.5 g/mol ).

e Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the microcentrifuge
tube containing the CAY10444 powder. To prepare a 10 mM stock solution with 2.875 mg of
CAY10444, add 1 mL of DMSO. Note that hygroscopic DMSO can negatively impact
solubility.[1]

o Dissolve the Compound:
o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C)
and/or sonication can be applied.[6] Visually inspect the solution to ensure it is clear and
free of particulates.
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 Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o For long-term storage, store the aliquots at -80°C for up to 6 months.[1] For short-term
storage, -20°C for up to 1 month is acceptable.[1]

Preparation of Working Solutions

To prepare a working solution, dilute the 10 mM DMSO stock solution with the appropriate cell
culture medium or buffer immediately before use. It is not recommended to store aqueous
solutions for more than one day.[7]

Example Dilution: To prepare a 10 uM working solution in 1 mL of cell culture medium:
o Take 1 pL of the 10 mM CAY10444 stock solution.
e Add it to 999 pL of the desired cell culture medium.

e Mix thoroughly by gentle pipetting or brief vortexing.

Visualizations
Signaling Pathway of CAY10444

CAY10444 acts as an antagonist to the S1Ps receptor, thereby inhibiting its downstream
signaling. One of the key pathways affected is the Ras/pERK pathway, which is involved in cell
proliferation.[8]
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Caption: CAY10444 inhibits the S1P/S1Ps signaling pathway.

Experimental Workflow for CAY10444 Stock Solution
Preparation

The following diagram illustrates the key steps in preparing a CAY10444 stock solution.
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Caption: Workflow for CAY10444 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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